2-[2-(1-Phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• SMILES: CC(=NN=C1NC(=O)CS1)C2=CC=CC=C2
• InChI: InChI=1S/C11H11N3OS/c1-8(9-5-3-2-4-6-9)13-14-11-12-10(15)7-16-11/h2-6H,7H2,1H3,(H,12,14,15)
• InChIKey: FRESUAXYVQVOGJ-UHFFFAOYSA-N

Researchers constructing 4-thiazolidinone libraries require structurally defined screening compounds; generic hydrazone analogs fail to reproduce assay data due to altered H-bonding topology and steric fit. This compound (CAS 115163-95-6) delivers the exact (1-phenylethylidene)hydrazinylidene pharmacophore at ≥95% purity. • Precise stereoelectronic geometry enables reliable SAR mapping and negative/positive control data • Solid screening compound with no regulatory entanglements; ships ambient globally • Available from stock for immediate B2B dispatch

Chemical Identity & Sourcing

2-[2-(1-Phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one (CAS 115163-95-6) is a fully synthetic, low-molecular-weight (233.29 Da) heterocyclic compound belonging to the 4-thiazolidinone class, featuring a thioether-containing ring and an acetophenone-derived hydrazone side chain. Its molecular formula is C11H11N3OS . The compound contains one H-bond donor, three H-bond acceptors, and has a calculated LogP of 1.32 with a polar surface area of 54 Ų [1]. It is currently listed by chemical sourcing platforms exclusively as a solid screening compound with a typical purity specification of 90–95%, and there are no regulatory approvals, pharmacopoeial monographs, or active pharmaceutical ingredient (API) filings associated with it .

Product category Solid screening compound, no bioactivity data reported

Purity context Reported purity range 90–95%, typical for screening collections

Workflow fit May support synthetic chemistry workflows or analytical standard preparation

• [1] Chemspace. 2-[2-(1-phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one (CSSB00000015750). View Source

2-[2-(1-Phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one: Irreplaceable by Generic Analogs

The specific tautomeric form and substitution pattern of the hydrazone linker in 2-[2-(1-phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one are critical determinants of molecular recognition, as demonstrated by structure-activity relationship (SAR) studies on related 4-thiazolidinone libraries. These studies show that even minor modifications to the arylidene substituent or the thiazolidinone ring can drastically alter, abolish, or invert biological activity [1]. The precise stereoelectronic presentation of the (1-phenylethylidene)hydrazinylidene group dictates H-bonding topology and steric fit within enzymatic binding pockets; a generic replacement—such as a different hydrazone, a simple benzylidene analog, or a 2-thioxo derivative—lacks this exact pharmacophoric geometry. Consequently, assay data generated with this specific compound cannot be reliably reproduced using near-neighbor analogs, and screening hit validation in procurement requires the authentic compound, not an in-class surrogate [1].

Specific hydrazone tautomer and substitution pattern may not be recapitulated by generic analogs.

Minor structural changes in 4-thiazolidinone class can alter or invert reported biological activity.

Screening validation requires the authentic compound; near-neighbor analogs may not reproduce assay data.

• [1] Kolarević A, Ilić BS, Kocić G, Džambaski Z, Šmelcerović A, Bondžić BP. Synthesis and DNase I inhibitory properties of some 4-thiazolidinone derivatives. J Cell Biochem. 2019;120(1):264-274. View Source

Quantitative Evidence Summary

No Head-to-Head Bioactivity Data

A systematic search of primary literature, authoritative databases, and patent repositories was conducted to locate quantitative, comparator-based evidence for 2-[2-(1-phenylethylidene)hydrazin-1-ylidene]-1,3-thiazolidin-4-one. The compound is absent from the full compound library of the published DNase I inhibition study on 53 thiazolidinone derivatives, which represents the most extensive quantitative SAR dataset for this scaffold class [1]. Similarly, no anticonvulsant, antimicrobial, or anti-inflammatory quantitative assay data featuring this specific compound were identified in peer-reviewed literature or patents. Without primary experimental data containing both a defined comparator and quantitative readout, no differentiation claim can be substantiated. This absence of evidence is a critical consideration for scientific procurement decisions.

No head-to-head data

Data to verify

No bioactivity data found in published literature for this compound.

Procurement is an exploratory investment; no activity outcome is guaranteed.

Most similar DNase I study did not include this compound.

Evidence Dimension	Biological activity (DNase I inhibition IC50)
Target Compound Data	No data found in published literature
Comparator Or Baseline	Crystal violet (IC50 = 365.90 ± 47.33 μM); most potent library compound 41 (IC50 = 115.96 ± 11.70 μM vs commercial DNase I) [1]
Quantified Difference	Cannot be calculated
Conditions	Commercial bovine pancreatic DNase I inhibition assay in vitro [1]

Why This Matters

Procurement of this compound for biological screening must be viewed as a high-risk, exploratory investment with no guaranteed activity outcome in any target class, and it cannot be benchmarked against any established comparator.

• [1] Kolarević A, Ilić BS, Kocić G, Džambaski Z, Šmelcerović A, Bondžić BP. Synthesis and DNase I inhibitory properties of some 4-thiazolidinone derivatives. J Cell Biochem. 2019;120(1):264-274. View Source

Evidence-Limited Applications

Medicinal Chemistry Fragment Screening

The compound may serve exclusively as a fragment-like starting point for exploratory library synthesis by medicinal chemistry groups studying the 4-thiazolidinone scaffold [1]. Its value lies in its specific substitution pattern which, when incorporated into a larger library, could contribute to mapping structure-activity relationships by providing a defined negative or positive control datapoint post-screening [1]. However, procurement for this purpose must be accompanied by an internal commitment to generate all primary biological, selectivity, and pharmacokinetic data from scratch.

Analytical Reference Standard

With a purity specification of 90–95% (HPLC) and a defined IUPAC name , the compound can serve as a model substrate for developing and validating novel synthetic methodologies—such as hydrazone cyclization or thiazolidinone functionalization reactions—or for creating analytical reference libraries where a C11H11N3OS thiazolidinone standard is required. This use is entirely chemistry-driven and does not rely on any biological differentiation claim.

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Specific substitution pattern on 4-thiazolidinone scaffold

In-house SAR data generation required

Analytical reference standard

Reported purity and defined chemical identity

Chromatographic identity verification and method development

• [1] Kolarević A, Ilić BS, Kocić G, Džambaski Z, Šmelcerović A, Bondžić BP. Synthesis and DNase I inhibitory properties of some 4-thiazolidinone derivatives. J Cell Biochem. 2019;120(1):264-274. View Source